N-(6-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide
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Description
N-(6-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H18N4O2S2 and its molecular weight is 410.51. The purity is usually 95%.
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Scientific Research Applications
Highly Regioselective Carbamoylation
A study demonstrated the use of hydrazinecarboxamides as a new class of carbamoylating agents through the dehydrazinative Minisci reaction, targeting a wide range of electron-deficient nitrogen heteroarenes including quinolines and pyridines. This method facilitates the direct carbamoylation of quinine, showcasing an innovative approach in the synthesis of nitrogen-heteroaryl carboxamides as single regioisomers (He, Huang, & Tian, 2017).
Antimicrobial Studies
Another research effort synthesized a series of compounds incorporating quinoline and thiazolidinone moieties, which were then screened for their in vitro antibacterial and antifungal activities. This highlights the potential application of such compounds in developing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).
Fluoroquinolone-based Studies
Research into fluoroquinolone-based 4-thiazolidinones synthesized from lead molecules demonstrated their establishment through elemental analysis and spectral data, with subsequent screening for antifungal and antibacterial activities. This emphasizes the role of synthetic chemistry in contributing to medicinal chemistry and drug discovery (Patel & Patel, 2010).
Heterocyclic Synthesis
A study focused on the synthesis of N-hydroxy-4-oxoquinazoline-2-carboxamide derivatives (cyclic hydroxamic acids) and their pyrido- and thieno-substituted analogues. This work showcases the complexity and versatility of synthetic strategies in generating structurally diverse heterocyclic compounds for further biological evaluation (Bosch, Mouscadet, Ni, & Vilarrasa, 2011).
Electrochromic Applications
Novel electron acceptors derived from pyrrolo-acenaphtho-pyridazine-diones with very low-lying LUMO levels were synthesized for electrochromic applications. This study not only contributes to the field of organic electronics but also underscores the potential of utilizing heterocyclic compounds in advanced material sciences (Cho et al., 2015).
Properties
IUPAC Name |
N-[6-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O2S2/c25-19(24-11-3-6-14-5-1-2-7-15(14)24)13-28-18-10-9-17(22-23-18)21-20(26)16-8-4-12-27-16/h1-2,4-5,7-10,12H,3,6,11,13H2,(H,21,22,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPKVJLWNMGHFMQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)C(=O)CSC3=NN=C(C=C3)NC(=O)C4=CC=CS4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.